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Cat. No.: B048876 Get Quote

Perfluoroeicosane: A Comprehensive Technical
Guide
An In-depth Examination of the Chemical Structure, Properties, and Analytical Methodologies

of a Key Perfluorinated Alkane

Abstract
Perfluoroeicosane (C₂₀F₄₂), a fully fluorinated long-chain alkane, is a compound of significant

interest due to its extreme chemical inertness, thermal stability, and unique surface properties.

This technical guide provides a detailed overview of the chemical structure and

physicochemical properties of perfluoroeicosane, intended for researchers, scientists, and

professionals in drug development and materials science. This document summarizes key

quantitative data, outlines experimental protocols for its characterization, and presents a logical

workflow for its analysis.

Chemical Identity and Structure
Perfluoroeicosane is a saturated perfluorocarbon, meaning all hydrogen atoms in the

corresponding hydrocarbon, eicosane, have been replaced by fluorine atoms. This complete

fluorination imparts remarkable stability to the molecule.

Synonyms: Dotetracontafluoroicosane, Perfluoro-n-eicosane[1] CAS Number: 37589-57-4[1]

Molecular Formula: C₂₀F₄₂[1] Molecular Weight: 1038.15 g/mol [1]
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The carbon backbone of perfluoroeicosane adopts a helical conformation due to the steric

repulsion between the larger fluorine atoms. This contrasts with the planar zigzag structure of

its hydrocarbon analogue.

Structural Representation:

Caption: Simplified 2D representation of the carbon backbone of Perfluoroeicosane.

Physicochemical Properties
The strong carbon-fluorine bonds and the dense packing of fluorine atoms give

perfluoroeicosane its characteristic properties, including high thermal stability, low surface

energy, and poor solubility in most solvents.[1]

Property Value Reference(s)

Physical State White solid [1]

Melting Point 164-166 °C [2]

Boiling Point 323.8 °C at 760 mmHg [2]

Density 1.764 g/cm³ [2]

Flash Point 144.7 °C [2]

Refractive Index 1.273 [2]

Vapor Pressure
0.0 ± 0.7 mmHg at 25°C

(Predicted)
[2]

LogP (Octanol/Water) 13.54640 [2]

Experimental Protocols
Detailed experimental methodologies are crucial for the accurate characterization of

perfluoroeicosane. Below are generalized protocols for key analytical techniques based on

standard practices in the field.
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The synthesis of perfluoroeicosane can be achieved through several methods, primarily

involving the exhaustive fluorination of a hydrocarbon precursor.

Electrochemical Fluorination (Simons Process): This is a common industrial method for

producing perfluorinated compounds.

Electrolyte Preparation: A solution of eicosane (C₂₀H₄₂) in anhydrous hydrogen fluoride

(aHF) is prepared.

Electrolysis: The solution is subjected to electrolysis in a specialized cell with nickel anodes.

A low voltage is applied to avoid the generation of elemental fluorine.

Fluorination: During electrolysis, the hydrogen atoms on the eicosane molecule are replaced

by fluorine atoms from the hydrogen fluoride electrolyte.

Product Separation: The dense, immiscible perfluoroeicosane product collects at the

bottom of the cell and can be drained off.

Purification: The crude product is then purified, typically by distillation or recrystallization, to

remove any partially fluorinated byproducts or impurities.

Direct Fluorination: This method involves the direct reaction of the hydrocarbon with elemental

fluorine.

Reaction Setup: Eicosane is placed in a reaction vessel, often with a suitable solvent or as a

solid. The reactor is typically made of a fluorine-resistant material like nickel or Monel.

Fluorine Introduction: A diluted stream of fluorine gas (e.g., in nitrogen) is passed over or

through the hydrocarbon. The reaction is highly exothermic and must be carefully controlled

to prevent combustion.

Temperature Control: The reaction temperature is carefully managed, often starting at low

temperatures and gradually increasing.

Product Isolation and Purification: After the reaction is complete, the perfluorinated product is

isolated and purified to remove any remaining starting material or byproducts.
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Analytical Workflow for Perfluoroeicosane
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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